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Compound of Interest

Compound Name: Timosaponin B III

Cat. No.: B8019831 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides essential information and step-by-step procedures for the proper disposal of

Timosaponin B-III, a bioactive steroidal saponin isolated from Anemarrhena asphodeloides.

While specific disposal instructions for Timosaponin B-III are not readily available, this

document outlines general best practices for chemical waste disposal based on safety data

sheet (SDS) recommendations for similar compounds.

Key Compound Information and Handling Precautions
Before proceeding with disposal, it is crucial to be aware of the known properties and handling

guidelines for Timosaponin B-III to ensure personal and environmental safety.
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Property Information Source

CAS Number 142759-74-8 [1][2]

Molecular Formula C45H74O18 [2]

Molecular Weight 903.06 [2]

Solubility
DMSO: 100 mg/mL (110.73

mM; requires ultrasonic)
[2]

Storage

Store at -20°C for up to 1

month or -80°C for up to 6

months. Protect from light.

[1][2]

Handling

Avoid breathing dust. Wash

skin thoroughly after handling.

Use in a well-ventilated area.

Wear protective gloves, eye

protection, and face protection.

General Disposal Procedures for Chemical Waste
The following procedures are based on general guidelines for the disposal of laboratory

chemicals. It is imperative to consult and adhere to all local, state, and federal environmental

regulations.

Step 1: Waste Identification and Segregation
Characterize the Waste: Identify the waste containing Timosaponin B-III. This includes pure,

unused compound, contaminated materials (e.g., pipette tips, gloves, vials), and solutions.

Segregate Waste Streams: Do not mix Timosaponin B-III waste with other incompatible

chemical waste streams. Keep solid and liquid waste in separate, clearly labeled containers.

Step 2: Containerization and Labeling
Select Appropriate Containers: Use chemically resistant containers that can be securely

sealed. Ensure the container material is compatible with any solvents used to dissolve the

Timosaponin B-III.
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Label Containers Clearly: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "Timosaponin B-III"

The concentration and quantity of the waste

The date the waste was first added to the container

Any associated hazards (e.g., irritant)

Step 3: Storage of Waste
Designated Storage Area: Store waste containers in a designated, well-ventilated, and

secure area away from general laboratory traffic.

Secondary Containment: Place waste containers in secondary containment trays to prevent

spills.

Follow Storage Guidelines: Adhere to the storage temperature recommendations for

Timosaponin B-III if the waste contains a significant amount of the undegraded compound.[1]

[2]

Step 4: Disposal
Engage a Licensed Waste Disposal Vendor: The disposal of chemical waste must be

handled by a licensed and certified hazardous waste disposal company. Do not dispose of

Timosaponin B-III down the drain or in regular trash.

Complete Waste Manifests: Accurately complete all required waste manifest forms provided

by the disposal vendor. This documentation is a legal requirement and tracks the waste from

your facility to its final disposal site.

Schedule Pickup: Arrange for the timely pickup of the waste by the licensed vendor.
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Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a general workflow for the proper management and disposal

of laboratory chemical waste like Timosaponin B-III.
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Caption: General workflow for laboratory chemical waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8019831?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8019831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a general guide. Always refer to your institution's

specific safety protocols and the relevant Safety Data Sheet (SDS) for the chemicals you are

working with, and ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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